Cas no 1898322-24-1 (1-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)propan-2-ol)

• Product Name: 1-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)propan-2-ol
• CAS No: 1898322-24-1
• MF: C₁₂H₁₅ClO₃
• MW: 242.698703050613
• CID: 5797646
• PubChem ID: 117358656
• Update Time: 2025-06-09

1-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)propan-2-ol
• EN300-1996174
• 1898322-24-1

• Inchi： 1S/C12H15ClO3/c1-8(14)5-9-6-10(13)12-11(7-9)15-3-2-4-16-12/h6-8,14H,2-5H2,1H3
• InChI Key： AIHNZIBBQWPTIG-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2=C1OCCCO2)CC(C)O

Computed Properties

• Exact Mass: 242.0709720g/mol
• Monoisotopic Mass: 242.0709720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.7Ų

Additional information on 1-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)propan-2-ol

Professional Introduction to Compound with CAS No. 1898322-24-1 and Product Name: 1-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)propan-2-ol

The compound with the CAS number 1898322-24-1 and the product name 1-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)propan-2-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities. The structural framework of this molecule incorporates a benzodioxepine core, which is known for its versatility in drug design, particularly in the development of central nervous system (CNS) therapeutics.

Recent research has highlighted the importance of benzodioxepine derivatives in the search for novel pharmacological agents. The presence of a 9-chloro substituent at the benzodioxepine ring enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for further investigation. The propan-2-ol side chain appended to the benzodioxepine scaffold introduces additional functional groups that can be exploited for modulating biological activity. This combination of structural features has led to its exploration in various preclinical studies aimed at identifying compounds with therapeutic potential.

In the context of modern drug discovery, the synthesis and characterization of this compound have been influenced by advancements in synthetic methodologies. The development of efficient synthetic routes has enabled researchers to produce 1-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)propan-2-ol in high purity, facilitating its use in biological assays. Techniques such as catalytic hydrogenation and regioselective chlorination have been employed to construct the benzodioxepine core with precision. These synthetic strategies not only ensure the scalability of production but also allow for structural modifications to be made with minimal interference to the core pharmacophore.

The biological activity of this compound has been a focal point of recent investigations. Studies have demonstrated that derivatives of benzodioxepine exhibit a range of pharmacological effects, including modulation of neurotransmitter systems and anti-inflammatory properties. The 9-chloro substituent appears to play a crucial role in enhancing binding affinity to specific receptors, thereby influencing the compound's efficacy. Preliminary experiments have shown promising results in models relevant to CNS disorders, suggesting that this molecule may serve as a lead candidate for further development.

One particularly intriguing aspect of this compound is its potential interaction with GABAergic receptors, which are implicated in various neurological conditions. The benzodioxepine scaffold is structurally reminiscent of known GABA receptor modulators, raising the possibility that this compound could influence GABAergic neurotransmission. Further research is needed to elucidate the precise mechanism of action, but early data suggest that it may exhibit anxiolytic or sedative effects without significant side effects. This aligns with current trends in CNS drug development, where there is a growing emphasis on identifying agents with high selectivity and low toxicity.

The synthesis and characterization of 1-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)propan-2-ol also benefit from advances in analytical chemistry techniques. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography have been instrumental in confirming the structural integrity of the compound. These methods provide detailed insights into its molecular structure, enabling researchers to understand how different functional groups contribute to its overall properties. Such detailed structural information is crucial for optimizing synthetic routes and predicting biological behavior.

From a medicinal chemistry perspective, the exploration of benzodioxepine derivatives like this one underscores the importance of structural diversity in drug discovery. By modifying various substituents on the benzodioxepine core, researchers can fine-tune biological activity and pharmacokinetic properties. The introduction of a propan-2-ol side chain offers additional opportunities for chemical modification, allowing for the creation of a library of compounds with tailored properties. This approach is particularly valuable in identifying molecules that exhibit synergistic effects or improved efficacy compared to existing therapeutics.

The potential therapeutic applications of this compound are broad and span multiple disease areas. Beyond its potential role in CNS disorders, it may also exhibit anti-inflammatory or analgesic properties due to its structural similarity to known bioactive molecules. Additionally, preliminary data suggest that it could interact with other receptor systems involved in metabolic regulation or immune function. These findings open up avenues for exploring its use in conditions such as metabolic syndrome or autoimmune diseases where modulation of neurotransmitter systems plays a role.

In conclusion, 1-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)propan-2-ol (CAS No. 1898322-24-1) represents a promising candidate for further pharmaceutical development. Its unique structural features and demonstrated biological activity make it an attractive subject for continued research. As our understanding of molecular interactions grows more sophisticated, compounds like this one will play an increasingly important role in addressing complex diseases through targeted pharmacological intervention.